Cas no 24566-81-2 (4-Bromobutan-1-amine hydrobromide)

• Product Name: 4-Bromobutan-1-amine hydrobromide
• CAS No: 24566-81-2
• MF: C₄H₁₁Br₂N
• MW: 232.944839715958
• MDL: MFCD07780174
• CID: 289206
• PubChem ID: 24189510
• Update Time: 2025-11-06

4-Bromobutan-1-amine hydrobromide Chemical and Physical Properties

Names and Identifiers

• 4-Bromobutan-1-amine hydrobromide
• 1-Butanamine, 4-bromo-,hydrobromide (1:1)
• (4-Brom-butyl)-ammonium-bromid
• 1,4-aminobromobutane bromohydrate
• 4-Brom-butylamin-hydrobromid
• 4-BROMOBUTAN-1-AMINE HBR
• 4-bromo-butylamin,hydrobromide
• 4-bromobutylamine hydrobromide
• 4-bromobutylamine hydrogenbromide
• 1-ButanaMine, 4-broMo-, hydrobroMide
• 4-bromobutanamine hydrobromide
• PZKCNXZSEAHUGH-UHFFFAOYSA-N
• NSC91819
• 1-amino-4-butyl bromide hydrobromide
• AB0062718
• AX8214205
• Z4484
• ST24023440
• 4-Bromobutan-1-amine--hydrogen bromide (1/1)
• 1-Butanamine, 4
• CS-W005399
• A853687
• 4-bromobutan-1-amine;hydrobromide
• NSC 91819
• EN300-211451
• DTXSID00637597
• FT-0719348
• 24566-81-2
• MFCD07780174
• BP-27933
• DS-13935
• 1-Butanamine, 4-bromo-, hydrobromide (1:1)
• NSC-91819
• SY113500
• SCHEMBL3329104
• 4-bromobutan-1-aminehydrobromide
• 4-Bromo-1-butanamine Hydrobromide
• AKOS016004988
• XH1073

• MDL： MFCD07780174
• Inchi： 1S/C4H10BrN.BrH/c5-3-1-2-4-6;/h1-4,6H2;1H
• InChI Key： PZKCNXZSEAHUGH-UHFFFAOYSA-N
• SMILES： BrCCCCN.Br

Computed Properties

• Exact Mass: 230.92600
• Monoisotopic Mass: 230.926
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 23.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Experimental Properties

• Density: 1.364
• Melting Point: 151-154 ºC (ethyl acetate )
• Boiling Point: 175.8°Cat760mmHg
• Flash Point: 60.1°C
• Refractive Index: 1.483
• PSA: 26.02000
• LogP: 2.77860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 4-Bromobutan-1-amine hydrobromide

4-Bromobutan-1-amine Hydrobromide: A Comprehensive Overview

The compound 4-Bromobutan-1-amine hydrobromide (CAS No. 24566-81-2) is a significant entity in the field of organic chemistry, particularly within the realm of brominated amines. This compound has garnered attention due to its unique chemical properties and potential applications in various scientific domains. In this article, we delve into the structural characteristics, synthesis methods, and recent advancements in research involving 4-Bromobutan-1-amine hydrobromide.

4-Bromobutan-1-amine hydrobromide is an organobromine compound with the molecular formula C₄H₁₁BrN·HBr. Its structure consists of a butanamine backbone with a bromine atom attached to the fourth carbon and an additional hydrobromic acid molecule. This compound is notable for its role as an intermediate in organic synthesis, particularly in the preparation of more complex molecules with bromine functionality. Recent studies have highlighted its utility in synthesizing biologically active compounds, making it a valuable reagent in medicinal chemistry.

The synthesis of 4-Bromobutan-1-amine hydrobromide typically involves bromination reactions, where bromine is introduced into the butanamine framework. One common method involves the reaction of 1-amino butane with bromine in a suitable solvent, followed by acidification to yield the hydrobromide salt. This process is efficient and scalable, making it suitable for industrial production. Researchers have also explored alternative synthetic routes, including enzymatic catalysis and microwave-assisted synthesis, to enhance reaction efficiency and minimize environmental impact.

In terms of applications, 4-Bromobutan-1-amine hydrobromide has found utility in various areas of chemistry. It serves as a precursor for the synthesis of pharmaceutical agents, agrochemicals, and advanced materials. For instance, recent studies have demonstrated its role in the development of novel antibiotics targeting multidrug-resistant bacteria. The compound's bromine functionality facilitates key transformations, such as substitution and elimination reactions, which are critical in drug design.

Moreover, 4-Bromobutan-1-amine hydrobromide has been employed in materials science for the synthesis of polymeric materials with tailored properties. Its ability to undergo polymerization under specific conditions has led to the development of advanced polymers with applications in electronics and biomedical engineering. These findings underscore the versatility of this compound across diverse scientific disciplines.

Recent research has also focused on understanding the environmental fate and toxicity of 4-Bromobutan-1-amine hydrobromide. Studies indicate that while it exhibits moderate toxicity to aquatic organisms, its degradation pathways under environmental conditions are efficient, reducing long-term ecological risks. This information is crucial for ensuring safe handling and disposal practices in industrial settings.

In conclusion, 4-Bromobutan-1-amine hydrobromide (CAS No. 24566-81-2) is a versatile compound with significant potential in organic synthesis and materials science. Its unique chemical properties and wide range of applications make it an essential reagent in modern chemistry. As research continues to uncover new uses and optimize synthetic methods, this compound will undoubtedly play an increasingly important role in advancing scientific innovation.